5α-Cholestane-3β,7α,16α,26-tetraol
5α-Cholestane-3β,7α,16α,26-tetraol
Brand Name:
Vulcanchem
CAS No.:
16812-98-9
VCID:
VC0099068
InChI:
InChI=1S/C27H48O4/c1-16(15-28)6-5-7-17(2)25-23(31)14-21-24-20(9-11-27(21,25)4)26(3)10-8-19(29)12-18(26)13-22(24)30/h16-25,28-31H,5-15H2,1-4H3/t16?,17-,18-,19+,20+,21+,22-,23-,24-,25+,26+,27+/m1/s1
SMILES:
CC(CCCC(C)C1C(CC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)O)CO
Molecular Formula:
C27H48O4
Molecular Weight:
436.7 g/mol
5α-Cholestane-3β,7α,16α,26-tetraol
CAS No.: 16812-98-9
Main Products
VCID: VC0099068
Molecular Formula: C27H48O4
Molecular Weight: 436.7 g/mol
| CAS No. | 16812-98-9 |
|---|---|
| Product Name | 5α-Cholestane-3β,7α,16α,26-tetraol |
| Molecular Formula | C27H48O4 |
| Molecular Weight | 436.7 g/mol |
| IUPAC Name | (3S,5R,7R,8R,9S,10S,13S,14S,16R,17R)-17-[(2R)-7-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,16-triol |
| Standard InChI | InChI=1S/C27H48O4/c1-16(15-28)6-5-7-17(2)25-23(31)14-21-24-20(9-11-27(21,25)4)26(3)10-8-19(29)12-18(26)13-22(24)30/h16-25,28-31H,5-15H2,1-4H3/t16?,17-,18-,19+,20+,21+,22-,23-,24-,25+,26+,27+/m1/s1 |
| Standard InChIKey | NHNHDZACHWAKJW-NSPSUJRFSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)CO)[C@H]1[C@@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@@H]4[C@@]3(CC[C@@H](C4)O)C)O)C)O |
| SMILES | CC(CCCC(C)C1C(CC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)O)CO |
| Canonical SMILES | CC(CCCC(C)C1C(CC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)O)CO |
| PubChem Compound | 5284189 |
| Last Modified | Nov 11 2021 |
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